thieno[3,4-d]pyrimidin-4(3H)-one

• CAS No.: 53826-73-6
• Molecular Formula: C6H4N2OS
• Molecular Weight: 152.18 g/mol
• IUPAC Name: 3H-thieno[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H4N2OS/c9-6-4-1-10-2-5(4)7-3-8-6/h1-3H,(H,7,8,9)
• InChI Key: UIZSORGUVRFSTA-UHFFFAOYSA-N
• SMILES: C1=C2C(=CS1)N=CNC2=O

Description

Thieno[3,4-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H4N2OS and its molecular weight is 152.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred mixture of methyl 4-formamido-3-thenoate (see below) (3.39 g) and ammonium formate (3.4 g) in formamde (5 ml) was heated at 140° C. for 7 hours. On cooling, the mixture was poured into water, and the mixture filtered to give a solid which was washed with water followed by light petroleum (b.p. 60-80° C.) and air dried to give the title product, m.p. 275-278° C.

Synthesis routes and methods II

Procedure details

A stirred mixture of methyl 4-formamido-3-thenoate (see below) (3.39 g) and ammonium formate (3,4 g) in formamide (5 ml) was heated at 140° C. for 7 hours. On cooling, the mixture was poured into water, and the mixture filtered to give a solid which was washed with water followed by light petroleum (b.p. 60-80° C.) and air dried to give the title product, m.p. 275-278° C.